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Compound of Interest

Compound Name: 3-Chlorothioanisole

Cat. No.: B1216582 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for 3-Chlorothioanisole
(CAS RN: 4867-37-2), a chemical intermediate utilized in various research and development

applications. Due to its hazardous properties, strict adherence to safety protocols is imperative

to ensure the well-being of laboratory personnel and the protection of the environment.

Chemical and Physical Properties
Proper handling and storage procedures are directly influenced by the physical and chemical

properties of a substance. The following table summarizes the key quantitative data for 3-
Chlorothioanisole.
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Property Value Source

Molecular Formula C₇H₇ClS TCI AMERICA

Molecular Weight 158.64 g/mol TCI AMERICA

Appearance
Colorless to light yellow to light

orange clear liquid
TCI AMERICA

Boiling Point 244 °C TCI AMERICA

Flash Point 106 °C TCI AMERICA

Specific Gravity (20/20) 1.22 TCI AMERICA

Density 1.206 g/mL at 25 °C ChemicalBook[1]

Refractive Index 1.60 TCI AMERICA

Purity >96.0% (GC) TCI AMERICA

Hazard Identification and GHS Classification
3-Chlorothioanisole is classified as a hazardous substance. Understanding its specific

hazards is the first step in safe handling.

GHS Pictogram:

alt text

Signal Word: Warning

Hazard Statements:

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.[2]
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Adherence to proper handling and storage protocols is critical to minimize exposure risks.

Handling:

Wash skin thoroughly after handling.

Wear protective gloves, eye protection, and face protection.

Avoid breathing mist or vapors.[3]

Do not eat, drink, or smoke when using this product.[3]

Use only in a well-ventilated area or under a chemical fume hood.[4][5]

Keep away from heat, hot surfaces, sparks, open flames, and other ignition sources. No

smoking.[3]

Contaminated work clothing should not be allowed out of the workplace.[3]

Storage:

Store at room temperature in a cool, dark place is recommended (<15°C).

Keep container tightly closed.[4][5]

Personal Protective Equipment (PPE)
The use of appropriate personal protective equipment is mandatory when handling 3-
Chlorothioanisole.
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PPE Category Specification Rationale

Eye/Face Protection

Safety glasses with side

shields or goggles. A face

shield may be necessary for

splash hazards.

Protects against serious eye

irritation.

Skin Protection

Chemical-resistant gloves

(e.g., nitrile, neoprene). Lab

coat or chemical-resistant

apron.

Prevents skin irritation.

Respiratory Protection

Use a NIOSH-approved

respirator with an organic

vapor cartridge if ventilation is

inadequate or for spill cleanup.

Mitigates the risk of respiratory

tract irritation.[2]

First Aid Measures
In the event of exposure, immediate and appropriate first aid is crucial.
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Exposure Route First Aid Protocol

Eye Contact

Immediately rinse cautiously with water for

several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing. If eye

irritation persists, get medical advice/attention.

Skin Contact

Wash with plenty of soap and water. If skin

irritation occurs, get medical advice/attention.

Take off contaminated clothing and wash it

before reuse.

Inhalation

Move the person to fresh air. If breathing has

stopped, perform artificial respiration.[6] Keep

the affected person warm and at rest. Get

medical attention as soon as possible.[6]

Ingestion

Do NOT induce vomiting.[4][5] If the person is

conscious and alert, rinse their mouth and have

them drink 2-4 cupfuls of milk or water.[4][5]

Seek immediate medical attention.

Spill and Leak Procedures
Prompt and safe cleanup of spills is essential to prevent wider contamination and exposure.

Emergency Procedures:

Evacuate: Evacuate the immediate danger area.[3]

Ventilate: Ensure adequate ventilation.[3]

Contain: Absorb the spill with an inert material (e.g., vermiculite, sand, or earth).[4]

Collect: Place the absorbed material into a suitable, labeled container for disposal.[4]

Decontaminate: Clean the spill area thoroughly.

Report: Report the incident to the appropriate safety personnel.
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Experimental Workflow and Safety Visualizations
Visual aids can significantly enhance the understanding and retention of safety protocols. The

following diagrams, created using the DOT language, illustrate key safety workflows.

3-Chlorothioanisole Spill Occurs Immediate Response Cleanup Procedure Final Steps

Spill Detected Evacuate Immediate Area Alert Others & Safety Officer Ensure Adequate Ventilation
(Fume Hood) Don Appropriate PPE Contain Spill with

Inert Absorbent
Collect Absorbed Material

into Labeled Waste Container Decontaminate Spill Area Dispose of Waste According
to Institutional Protocols Document and Report Incident

Click to download full resolution via product page

Caption: Workflow for handling a 3-Chlorothioanisole spill.
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Exposure Event

Routes of Exposure & Immediate Actions

First Aid Procedures

Medical Attention

Exposure to
3-Chlorothioanisole

Skin Contact Eye Contact Inhalation Ingestion

Wash with Soap & Water Rinse Eyes with Water
(15-20 mins) Move to Fresh Air Rinse Mouth

Remove Contaminated Clothing

Seek Medical Attention

if irritation persists

Remove Contact Lenses Artificial Respiration if Needed Drink Water or Milk

Click to download full resolution via product page

Caption: First aid measures for 3-Chlorothioanisole exposure.

Disposal Considerations
Dispose of 3-Chlorothioanisole and any contaminated materials in accordance with all

applicable federal, state, and local environmental regulations. Do not allow the product to enter

drains.[3]
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This technical guide is intended to provide essential safety and handling information. It is not a

substitute for a comprehensive risk assessment and the user's own judgment. Always consult

the most up-to-date Safety Data Sheet (SDS) from your supplier before use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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